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Drug Profile and Mechanism of Action

Zatolmilast (BPN-14770) is a first-in-class, investigational small molecule being developed as a potential

treatment for the cognitive and functional impairments associated with Fragile X syndrome [1] [2].

Mechanism: It is a selective allosteric inhibitor of Phosphodiesterase-4D (PDE4D) [1] [2].

Target Engagement: By inhibiting PDE4D, Zatolmilast prevents the breakdown of cyclic adenosine
monophosphate (cAMP) in the brain. This is particularly relevant in FXS, where cAMP metabolism is

often disrupted, and levels are decreased [2]. Increased cAMP signaling is known to play a critical
role in synaptic plasticity, learning, and memory [1].

The diagram below illustrates the proposed mechanism of action of Zatolmilast in the context of Fragile X

syndrome pathophysiology.

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 6 Tech Support

https://www.smolecule.com/products/s3336627?utm_src=pdf-body
https://www.smolecule.com/products/s3336627?utm_src=pdf-interest
https://www.smolecule.com/products/s3336627?utm_src=pdf-body
https://en.wikipedia.org/wiki/Zatolmilast
https://www.nature.com/articles/s41398-025-03558-2
https://en.wikipedia.org/wiki/Zatolmilast
https://www.nature.com/articles/s41398-025-03558-2
https://www.smolecule.com/products/s3336627?utm_src=pdf-body
https://www.nature.com/articles/s41398-025-03558-2
https://en.wikipedia.org/wiki/Zatolmilast
https://www.smolecule.com/products/s3336627?utm_src=pdf-body
https://www.smolecule.com/products/s3336627?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


FMR1 Gene Silencing

FMRP Reduction/Loss

Disrupted cAMP Metabolism

PDE4D Enzyme

Increased Activity?

cAMP Breakdown

Elevated cAMP Levels

Leads to

Zatolmilast (BPN-14770)

Allosteric Inhibition

Reduces

Potential Improvement in:
• Cognitive Function

• Neuronal Connectivity

Click to download full resolution via product page

Proposed signaling pathway and target engagement of Zatolmilast in Fragile X syndrome.

Clinical Development Program: The EXPERIENCE
Trials
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The clinical development of Zatolmilast is being conducted under the EXPERIENCE (Evaluation of

Fragile X Experience in Cognition Expression) program, managed by Shionogi & Co., Ltd. [3] [4]. The

current status of the key trials is summarized below.

Trial Identifier Phase Population (Male) Design & Duration
Primary Status
(as of Nov 2025)

EXPERIENCE-
301 [4]

2b/3 Adults (aged 18-

45) [4]

Randomized, double-

blind, placebo-controlled,
13-week treatment [4]

Enrollment
complete; results
pending [3] [4]

EXPERIENCE-
204 [4]

2b/3 Adolescents (aged
9-17) [4]

Randomized, double-
blind, placebo-controlled,

13-week treatment [4]

Enrollment
complete; results

pending [3] [4]

EXPERIENCE-
302 [4]

Open-Label

Extension

Participants who

completed -301 or
-204 [4]

Open-label, up to four

years [4]

Ongoing [3] [4]

Efficacy and Biomarker Data from Earlier Studies

A Phase 2 trial in 30 adult males with FXS provided initial evidence of efficacy and informed the design of

the Phase 3 program [2].

Domain Assessed Tool/Method Key Findings

Cognitive Function NIH Toolbox Cognitive

Battery

Demonstrated statistically significant

improvements in cognitive domains related to
language [2].

Daily Functioning Caregiver Reports Caregivers reported improvements in both daily
functioning and language abilities of participants

[2].

Electrophysiology
Biomarker

Resting-state EEG

(rsEEG), Peak Alpha

A composite of PAF across brain regions was

identified as a potential biomarker. PAF increased
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Domain Assessed Tool/Method Key Findings

Frequency (PAF) from baseline with drug but not with placebo [2].

Detailed Experimental Protocol: EEG Biomarker Analysis

A secondary, machine learning-based analysis of the Phase 2 trial EEG data provides a methodology for

assessing target engagement [2]:

EEG Recording: Continuous resting-state EEG was recorded and digitized at 512 Hz using a
standardized system.

Preprocessing: Data were preprocessed to remove artifacts and analyzed for frequency power.
Machine Learning Classification: A naïve Bayes Classifier was used to determine if linear

combinations of EEG variables could distinguish between trial conditions (baseline, placebo,
Zatolmilast).
Biomarker Identification: The algorithm identified a composite of Peak Alpha Frequency (PAF)
across multiple brain regions as the most robust biomarker separating the drug condition from others.

Increased PAF from baseline was associated with Zatolmilast treatment [2].

Future Outlook and Market Forecast

The FXS treatment landscape is poised for potential change, with Zatolmilast being a key candidate:

Projected Launch: Analysts project a potential U.S. launch of Zatolmilast in Q1 2027 [5].
Market Impact: If approved, it is expected to be one of the first two targeted treatments for FXS,

driving significant market growth. The annual cost of therapy (ACOT) is estimated to be around
$32,046 [5].

Research Gaps and Next Steps

For the research community, the following areas are of critical interest:

Awaiting Phase 3 Data: The primary data from EXPERIENCE-301 and -204 are the most significant
near-term milestone. These results will determine the efficacy and safety profile of Zatolmilast in the

target populations.
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Biomarker Validation: The promising PAF biomarker from Phase 2 needs validation in the larger

Phase 3 cohort to confirm its utility as a measure of target engagement and efficacy.
Brother Clinical Pipeline: Beyond Zatolmilast, the FXS therapeutic pipeline is active, with other

approaches including antisense oligonucleotides (ASOs) and gene therapy in earlier stages of
investigation [6] [7] [8].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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